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Compound of Interest

Compound Name: Butyloctylmagnesium

Cat. No.: B15288106

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyloctylmagnesium is a highly reactive organometallic compound utilized in various
chemical syntheses. Its utility is counterbalanced by significant hazards, including pyrophoricity,
violent reactivity with water, and severe corrosivity. This guide provides an in-depth overview of
the hazards associated with butyloctylmagnesium, detailed safety protocols for its handling
and storage, and emergency procedures. The information is intended to ensure the safe use of
this reagent in a laboratory and process development setting. All quantitative data is
summarized for clarity, and key experimental methodologies for hazard determination are
detailed.

Chemical Identification and Physical Properties

Butyloctylmagnesium is a Grignard reagent that does not have a single defined structure but
is rather a mixture of dibutylmagnesium, dioctylmagnesium, and butyl(octyl)magnesium. It is
typically supplied as a solution in a hydrocarbon solvent, such as heptane.
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Property

Value

Chemical Name

Butyloctylmagnesium

Synonyms

BOMAG, Butyl(octyl)magnesium

CAS Number

69929-18-6[1]

Molecular Formula

Ci12H26Mg[1]

Molecular Weight 194.64 g/mol [1]
Appearance Typically a colorless to pale yellow solution.
N Soluble in hydrocarbon solvents. Reacts
Solubility ] ]
violently with water.[2]
_ Data not available. The solvent (e.g., heptane)
Flash Point

is highly flammable.

Autoignition Temperature

Data not available. The compound is pyrophoric
and can ignite spontaneously on contact with
air.[1]

Boiling Point Data not available.
Melting Point Data not available.
Density Data not available.

Hazard Identification and Classification

Butyloctylmagnesium is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are its pyrophoricity, reactivity with water, and corrosivity.
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Hazard Class GHS Category Hazard Statement
H250: Catches fire
Pyrophoric Liquids Category 1 spontaneously if exposed to
air.[1]
_ H260: In contact with water
Substances and mixtures
o ) releases flammable gases
which in contact with water Category 1

emit flammable gases

which may ignite

spontaneously.[1]

Skin Corrosion/Irritation

Category 1A

H314: Causes severe skin

burns and eye damage.[1]

Self-heating substances and

mixtures

Category 2

H252: Self-heating in large

guantities; may catch fire.[1]

The following diagram illustrates the logical relationship between the chemical properties of

butyloctylmagnesium and its associated hazards.
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Caption: Relationship between chemical properties and hazards of butyloctylmagnesium.

Experimental Protocols for Hazard Determination

The classification of butyloctylmagnesium is based on standardized experimental protocols.
Below are summaries of the methodologies for determining its key hazards.

Pyrophoricity: UN Test N.3 for Pyrophoric Liquids

This test determines if a liquid ignites spontaneously upon contact with air.

Methodology:

o Apparatus: A porcelain cup of about 100 mm in diameter and 1-2 ml of the test substance.
e Procedure:

o Aporcelain cup is filled with an inert carrier material (e.g., diatomaceous earth) at room
temperature.

o Approximately 5 ml of the liquid to be tested is poured onto the inert carrier.
o The observation is made over a period of 5 minutes.

 Criteria: If the liquid ignites within 5 minutes of coming into contact with air, it is classified as
a pyrophoric liquid.

Reactivity with Water: UN Test N.5

This test determines if a substance reacts with water to emit a dangerous amount of flammable
gas.

Methodology:

e Apparatus: A reaction flask with a means of measuring the volume of gas evolved, such as a
gas burette.

e Procedure:
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o The test is performed at ambient temperature (20°C) and atmospheric pressure.
o A known guantity of the test substance is introduced into a flask containing water.

o The volume of gas evolved is measured over a specified period (e.g., 1 hour and 24
hours).

» Criteria: A substance is classified as dangerous when wet if the rate of evolution of
flammable gas is greater than 1 liter per kilogram of the substance per hour.

Skin Corrosion: OECD Test Guideline 404 (Acute Dermal
Irritation/Corrosion)

This test determines the potential of a substance to cause irreversible skin damage.
Methodology:
o Test System: Typically, albino rabbits are used.
e Procedure:
o Asmall area of the animal's skin is shaved.

o A measured amount of the test substance (0.5 ml for liquids) is applied to the prepared
skin under a gauze patch.

o The exposure period is typically 4 hours, after which the substance is removed.

o The skin is observed for signs of erythema (redness) and edema (swelling) at graded
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

» Criteria: Corrosion is indicated by irreversible tissue damage, such as ulceration, bleeding, or
bloody scabs, observed during the study.

In Vitro Skin Corrosion: OECD Test Guideline 435

This is an in vitro method that uses a synthetic membrane barrier to assess skin corrosion
potential.
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Methodology:

o Apparatus: The test system consists of a synthetic macromolecular bio-barrier and a
chemical detection system (CDS).

e Procedure:
o The test substance is applied to the bio-barrier.

o The time it takes for the substance to penetrate the barrier is measured by a color change
in the CDS.

» Criteria: The breakthrough time is correlated with the corrosivity of the substance. A shorter
breakthrough time indicates a higher corrosive potential.

Safe Handling and Storage

Due to its high reactivity, strict adherence to safety protocols is mandatory when handling and
storing butyloctylmagnesium.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when working with butyloctylmagnesium.

o Eye/Face Protection: Chemical splash goggles and a face shield that meets ANSI Z.87.1
standards are mandatory.

e Skin Protection:

o A flame-resistant lab coat (e.g., Nomex®) must be worn over cotton clothing. Synthetic
fabrics should be avoided.

o Chemical-resistant gloves are required. A common practice is to wear a pair of nitrile
gloves under a pair of heavy-duty neoprene or butyl rubber gloves.

o Flame-resistant gloves can also be worn.

o Footwear: Closed-toe, chemical-resistant shoes are required.
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Engineering Controls

 All manipulations of butyloctylmagnesium must be performed in a certified chemical fume
hood or a glovebox under an inert atmosphere (e.g., nitrogen or argon).

e An eyewash station and a safety shower must be readily accessible within a 10-second
travel distance.

Handling Procedures

The following workflow diagram outlines the safe handling of pyrophoric liquids like
butyloctylmagnesium.
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Preparation

(Don appropriate PPE)

Y
(Ensure fume hood/glovebox is operationaD

\

[Remove flammable materials from the work area)

Y
(Have appropriate fire extinguisher (Class D) and spill kit readyj

Transfer
Y

(Secure reagent bottle)

\

[ Use inert gas (N2 or Ar) to maintain a positive pressure)

\

(Use a clean, dry syringe or cannula for transfea

Y
(Slowly draw the required amount of reagent)

\

[Slowly dispense the reagent into the reaction vesseD

Cleanup angy Quenching

[Quench residual reagent in syringe/cannula with a high-boiling point alcohol (e.g., isopropanol))

\

[Rinse glassware with an inert solvent before washing)

\

[Dispose of all waste in designated hazardous waste containersj

Click to download full resolution via product page

Caption: Workflow for the safe handling of butyloctylmagnesium.
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Storage

o Store butyloctylmagnesium in a cool, dry, and well-ventilated area, away from sources of
ignition.

e The container must be kept tightly sealed under an inert atmosphere.

o Store away from incompatible materials, especially water, acids, and oxidizing agents.
e Itis recommended to store in a dedicated, fire-resistant cabinet for flammable liquids.
Emergency Procedures

Spills

o Small Spills:

o

Alert personnel in the immediate area.

o If the spill does not ignite, cover it with a dry, inert absorbent material such as sand,
diatomaceous earth, or vermiculite. Do NOT use water or combustible absorbents.

o Carefully collect the absorbed material into a dry, sealed container for hazardous waste
disposal.

o If the spill ignites, use a Class D fire extinguisher (for combustible metals) or smother with
dry sand. DO NOT USE WATER, CARBON DIOXIDE, OR HALOGENATED
EXTINGUISHERS.

o Large Spills:
o Evacuate the laboratory immediately and activate the fire alarm.
o Call emergency services.

o Prevent entry into the affected area.

Fire
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In case of a fire involving butyloctylmagnesium, use a Class D fire extinguisher or smother
the fire with dry sand.

NEVER use water, carbon dioxide, or halogenated fire extinguishers, as they can react
violently with the organometallic compound.

First Aid

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Toxicology and Ecological Information

Toxicological Data: Specific toxicological data such as LD50 or LC50 for
butyloctylmagnesium is not available. The primary toxic effect is severe corrosion to the
skin, eyes, and respiratory tract upon contact.

Ecological Information: Data on the ecological effects of butyloctylmagnesium is not
available. Due to its high reactivity with water, it is expected to decompose rapidly in the
environment. However, the decomposition products may be harmful to aquatic life. It should
not be allowed to enter drains or waterways.

Disposal Considerations

All waste containing butyloctylmagnesium or its residues must be treated as hazardous
waste.

Excess or unused reagent must be quenched carefully by a trained professional. This is
typically done by slowly adding a high-boiling point alcohol (e.g., isopropanol) to a dilute
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solution of the Grignard reagent in an inert solvent under an inert atmosphere. This process
is highly exothermic and must be controlled with cooling.

» Dispose of all waste materials in accordance with local, state, and federal regulations.

Conclusion

Butyloctylmagnesium is a valuable but highly hazardous reagent. A thorough understanding
of its reactive properties and strict adherence to established safety protocols are essential for
its safe use. By implementing proper engineering controls, utilizing appropriate personal
protective equipment, and following safe handling and emergency procedures, the risks
associated with this compound can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Butyloctylmagnesium: A Comprehensive Technical
Guide to Hazards and Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15288106#butyloctylmagnesium-hazards-and-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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